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Compound of Interest

Compound Name: 6-Hydroxy-5-methyl-2-hexanone
CAS No.: 68208-73-1
Cat. No.: B12690564
Get Quote
. J

Essential Safety and Handling Guide for 6-Hydroxy-
5-methyl-2-hexanone

This guide provides immediate and essential safety protocols, personal protective equipment
(PPE) recommendations, and disposal plans for handling 6-Hydroxy-5-methyl-2-hexanone. It
is intended for researchers, scientists, and drug development professionals to ensure safe
laboratory practices.

Hazard Identification and Classification

6-Hydroxy-5-methyl-2-hexanone is classified as a combustible liquid that can cause skin and
serious eye irritation, as well as respiratory irritation[1]. The toxicological properties have not
been thoroughly investigated, warranting cautious handling.
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Hazard Classification Category GHS Hazard Statement
Flammable Liquids Category 4 H227: Combustible liquid[1]
Skin Irritation Category 2 H315: Causes skin irritation[1]
o H319: Causes serious eye
Eye Irritation Category 2A o
irritation[1]
Specific Target Organ Toxicity H335: May cause respiratory
) Category 3 o
(Single Exposure) irritation[1]

Personal Protective Equipment (PPE)

Appropriate PPE is mandatory to minimize exposure and ensure personal safety. The following
table summarizes the recommended PPE for handling 6-Hydroxy-5-methyl-2-hexanone.

Protection Type Specification Rationale

] To protect against splashes
) Chemical safety goggles
Eye and Face Protection ] and vapors that can cause
and/or a face shield. ) o
serious eye irritation[1][2][3].

) ) To prevent skin contact, which
Chemical-resistant gloves o
o can cause irritation[1][3].
) ] (e.g., nitrile rubber) and )
Skin Protection ) ) Gloves should be inspected
protective clothing such as a )
before use and disposed of

lab coat.
properly[3].
Use in a well-ventilated area. If
ventilation is inadequate or for
spill response, a full-face To prevent inhalation of
Respiratory Protection respirator with multi-purpose harmful vapors that may cause
combination (US) or type respiratory irritation[1][2][3].

ABEK (EN 14387) respirator

cartridges is recommended.

Operational and Handling Plan
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Engineering Controls:

Always handle 6-Hydroxy-5-methyl-2-hexanone in a chemical fume hood to ensure
adequate ventilation[3].

Use explosion-proof electrical, ventilating, and lighting equipment as the substance is a
combustible liquid[2][4][5].

Keep away from heat, sparks, open flames, and hot surfaces[2][3][4].

Handling Procedures:

Avoid breathing mist or vapors[1][2].

Wash hands thoroughly after handling[1][2].

Take precautionary measures against static discharge[2][4].

Store in a tightly closed container in a cool, dry, and well-ventilated place[1][2][3].

First Aid Measures:

If Inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. Seek immediate
medical attention if not breathing or if feeling unwell[1][3].

In Case of Skin Contact: Immediately remove all contaminated clothing. Rinse skin with
plenty of water and soap[3]. If skin irritation occurs, get medical advice/attention[1].

In Case of Eye Contact: Rinse cautiously with water for several minutes. Remove contact
lenses, if present and easy to do. Continue rinsing and get medical attention if eye irritation
persists[1][2].

If Swallowed: Rinse mouth with water. Do not induce vomiting. Seek immediate medical
attention[5][6].

Spill and Disposal Plan

Spill Response:
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Evacuate the area and eliminate all ignition sources[2].

Wear appropriate PPE, including respiratory protection, chemical-resistant gloves, and eye
protection[2].

For small spills, absorb the material with an inert, non-combustible absorbent, such as sand
or vermiculite[7].

Place the absorbed material in a sealed, properly labeled container for disposal[7].

Ventilate the area and wash the spill site after material pickup is complete.

Disposal:

Waste material must be disposed of in accordance with local, state, and federal
regulations[7].

6-Hydroxy-5-methyl-2-hexanone is a combustible liquid and may be classified as
hazardous waste[1][7].

Collect waste in a dedicated, properly labeled, and sealed container. Do not mix with other
waste[7].

Consult your institution's Environmental Health and Safety (EHS) department for specific
disposal procedures[7].

Visual Workflow for PPE Selection

The following diagram illustrates the decision-making process for selecting the appropriate

Personal Protective Equipment when handling 6-Hydroxy-5-methyl-2-hexanone.
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PPE Selection for 6-Hydroxy-5-methyl-2-hexanone
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Caption: PPE selection workflow for handling 6-Hydroxy-5-methyl-2-hexanone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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